Cas no 28854-96-8 (Tritiated thymidine)

• Product Name: Tritiated thymidine
• CAS No: 28854-96-8
• MF: C₁₀H₁₄N₂O₅
• MW: 244.23667216301
• CID: 277770
• Update Time: 2023-08-02

Tritiated thymidine Chemical and Physical Properties

Names and Identifiers

• Thymidine-t(6CI,7CI,8CI,9CI)
• Thymidine-t
• Tritiated thymidine
• 1-[2-(O~5~-~3~H)Deoxypentofuranosyl]-4-hydroxy-5-methylpyrimidin-2(1H)-one

• Inchi： 1S/C10H14N2O5/c1-5-3-12(10(16)11-9(5)15)8-2-6(14)7(4-13)17-8/h3,6-8,13-14H,2,4H2,1H3,(H,11,15,16)/t6-,7+,8+/m0/s1/i13T
• InChI Key： IQFYYKKMVGJFEH-OFKYTIFKSA-N
• SMILES： O1[C@H](CO[3H])[C@H](C[C@@H]1N1C(NC(C(C)=C1)=O)=O)O

Computed Properties

• Exact Mass: 244.098496
• Monoisotopic Mass: 244.098496
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 99.1

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C